Cas no 1261935-64-1 (2-(3-Chloro-4-methoxycarbonylphenyl)-6-fluorobenzoic acid)

• Product Name: 2-(3-Chloro-4-methoxycarbonylphenyl)-6-fluorobenzoic acid
• CAS No: 1261935-64-1
• MF: C₁₅H₁₀ClFO₄
• MW: 308.688907146454
• MDL: MFCD18322658
• CID: 2622172
• PubChem ID: 53228477
• Update Time: 2025-04-21

2-(3-Chloro-4-methoxycarbonylphenyl)-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID50692010
• 3'-Chloro-3-fluoro-4'-(methoxycarbonyl)[1,1'-biphenyl]-2-carboxylic acid
• 2-(3-CHLORO-4-METHOXYCARBONYLPHENYL)-6-FLUOROBENZOIC ACID
• 2-(3-Chloro-4-methoxycarbonylphenyl)-6-fluorobenzoic acid, 95%
• 1261935-64-1
• MFCD18322658
• 2-(3-Chloro-4-methoxycarbonylphenyl)-6-fluorobenzoic acid

• MDL： MFCD18322658
• Inchi： 1S/C15H10ClFO4/c1-21-15(20)10-6-5-8(7-11(10)16)9-3-2-4-12(17)13(9)14(18)19/h2-7H,1H3,(H,18,19)
• InChI Key： HXUZTWUARNPTPQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)C1C=CC=C(C=1C(=O)O)F

Computed Properties

• Exact Mass: 308.0251647Da
• Monoisotopic Mass: 308.0251647Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls